Cas no 946302-83-6 (N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide)

• Product Name: N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide
• CAS No: 946302-83-6
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 6368338
• PubChem ID: 42474396
• Update Time: 2025-05-26

N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide
• N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]acetamide
• F2444-0065
• N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)acetamide
• N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide
• 946302-83-6
• AKOS024648661

• Inchi： 1S/C15H18N4O2/c1-4-21-15-9-14(16-10(2)17-15)19-13-7-5-12(6-8-13)18-11(3)20/h5-9H,4H2,1-3H3,(H,18,20)(H,16,17,19)
• InChI Key： FBRJEZRQVCDRPM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(OCC)N=C(C)N=2)C=C1)(=O)C

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide

Comprehensive Overview of N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide (CAS No. 946302-83-6)

The compound N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide (CAS No. 946302-83-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrimidine core and acetamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive intermediate, aligning with current trends in drug discovery and precision medicine.

One of the most searched questions in the field of organic chemistry is how heterocyclic compounds like N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide can be optimized for bioavailability and target specificity. This compound’s ethoxy and methyl substituents contribute to its lipophilicity, a critical factor in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. Such properties are highly relevant to AI-driven drug design, a hot topic in 2024, where computational models predict molecular behavior to accelerate R&D efficiency.

From a synthetic perspective, the CAS No. 946302-83-6 compound is often explored for its scalable production methods. Chemists frequently search for green chemistry approaches to synthesize such molecules, minimizing waste and energy consumption. The aminophenyl linkage in this structure also opens doors for covalent bonding strategies, a technique widely discussed in proteomics and bioconjugation studies. These aspects resonate with the growing demand for sustainable chemistry and biocompatible materials.

In the context of intellectual property, N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide has been referenced in several patents related to crop protection and disease-resistant formulations. Agrochemical companies are actively investigating its derivatives for pest control applications, leveraging its pyrimidine-based scaffold to disrupt enzyme pathways in pathogens. This aligns with global interest in food security and sustainable agriculture, making it a recurring keyword in scientific literature and industry reports.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 946302-83-6. Researchers often inquire about its spectral data and chromatographic purity, which are crucial for quality control in industrial settings. The compound’s stability under varying pH conditions and thermal stress is another area of interest, especially for formulation scientists working on extended-release drug delivery systems.

As the scientific community shifts toward open-access data and collaborative research, databases like PubChem and Reaxys have seen increased queries about N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide. Its structure-activity relationship (SAR) is frequently modeled using machine learning tools, reflecting the intersection of cheminformatics and big data analytics. This synergy is pivotal for high-throughput screening campaigns aimed at identifying next-generation therapeutics.

In summary, N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide (CAS No. 946302-83-6) exemplifies the convergence of multidisciplinary science. Its applications span pharmacology, agrochemistry, and material science, addressing pressing challenges like drug resistance and environmental sustainability. By integrating SEO-optimized keywords such as “pyrimidine derivatives”, “kinase inhibitors”, and “green synthesis”, this overview caters to both academic researchers and industry professionals seeking actionable insights.